Cas no 1806590-87-3 (1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one
• CAS No: 1806590-87-3
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5004377
• Update Time: 2025-06-29

1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Cl2O/c1-6-3-8(5-9(11)4-6)10(12)7(2)13/h3-5,10H,1-2H3
• InChI Key： VAGCNXPUWANIDW-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=C(C)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one

Professional Introduction to 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one (CAS No. 1806590-87-3)

1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one, with the chemical formula C₁₀H₈Cl₂O, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its chlorinated aromatic ring system and a ketone functional group, which makes it a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple chloro substituents on the phenyl ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The CAS number 1806590-87-3 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. The compound's molecular structure, featuring a propanone backbone with chloro and methyl substituents, contributes to its unique chemical properties. These properties are exploited in various synthetic pathways, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one has garnered attention due to its role in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, often forming the core structure of bioactive molecules. The compound's ability to undergo nucleophilic substitution reactions at the chloro-substituted positions allows for the introduction of diverse functional groups, facilitating the construction of complex molecular architectures.

One of the most compelling applications of this compound is in the development of anticancer agents. Researchers have leveraged its structural features to design molecules that interact with specific biological targets involved in cancer cell proliferation and survival. The chloro substituents on the aromatic ring enhance binding affinity to these targets, improving the efficacy of potential therapeutics. Additionally, the ketone group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

The compound has also been explored in the synthesis of insecticides and fungicides. Its structural motifs are reminiscent of natural products known for their pesticidal activity. By modifying the chloro and methyl substituents, chemists can fine-tune the biological activity of these derivatives, leading to compounds that are effective against a range of pests while maintaining environmental safety.

Recent advancements in computational chemistry have further highlighted the potential of 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one as a key intermediate. Molecular modeling studies have demonstrated that this compound can be incorporated into libraries of diverse compounds for high-throughput screening. This approach has accelerated the discovery process for new drugs and agrochemicals by allowing researchers to predictively assess the biological activity of synthesized molecules before experimental validation.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as benzaldehyde derivatives and chlorinated ketones. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these synthetic routes, making large-scale production more feasible.

In conclusion, 1-Chloro-1-(3-chloro-5-methylphenyl)propan-2-one (CAS No. 1806590-87-3) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in organic synthesis and drug discovery.